Cas no 1261231-67-7 (3-(4-Chloro-5-methyl-pyrimidin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester)

3-(4-Chloro-5-methyl-pyrimidin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester is a pyrimidine derivative with significant utility in pharmaceutical and organic synthesis. Its key advantages include a stable tert-butyl ester group, which enhances solubility and facilitates further functionalization under mild conditions. The chloro and methyl substituents on the pyrimidine ring provide reactive sites for selective modifications, making it a versatile intermediate in medicinal chemistry. The pyrrolidine moiety contributes to conformational rigidity, potentially improving binding affinity in target applications. This compound is particularly valuable in the development of kinase inhibitors and other biologically active molecules, offering a balance of reactivity and stability for advanced synthetic routes.

3-(4-Chloro-5-methyl-pyrimidin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester structure

1261231-67-7 structure

Product Name:3-(4-Chloro-5-methyl-pyrimidin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester

CAS No:1261231-67-7

MF:C₁₄H₂₁ClN₄O₂

MW:312.795141935349

CID:2162155

Update Time:2025-05-26

3-(4-Chloro-5-methyl-pyrimidin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

- 3-(4-Chloro-5-methyl-pyrimidin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester
- tert-Butyl 3-((4-chloro-5-methylpyrimidin-2-yl)amino)pyrrolidine-1-carboxylate
- (R)-tert-Butyl 3-((4-chloro-5-methylpyrimidin-2-yl)amino)pyrrolidine-1-carboxylate
- (S)-tert-Butyl 3-((4-chloro-5-methylpyrimidin-2-yl)amino)pyrrolidine-1-carboxylate
- 3-(4-Chloro-5-methylpyrimidin-2-ylamino)pyrrolidine-1-carboxylic acid tert-butyl ester
- Inchi： 1S/C14H21ClN4O2/c1-9-7-16-12(18-11(9)15)17-10-5-6-19(8-10)13(20)21-14(2,3)4/h7,10H,5-6,8H2,1-4H3,(H,16,17,18)
- InChI Key： FMGIPGSLOQWDPA-UHFFFAOYSA-N
- SMILES： ClC1=C(C)C=NC(=N1)NC1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 375
Topological Polar Surface Area: 67.4

3-(4-Chloro-5-methyl-pyrimidin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM491304-1g	tert-Butyl 3-((4-chloro-5-methylpyrimidin-2-yl)amino)pyrrolidine-1-carboxylate	1261231-67-7	95%	1g	$628	2023-01-10
Fluorochem	090174-500mg	3-(4-Chloro-5-methyl-pyrimidin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester	1261231-67-7		500mg	￡320.00	2022-03-01

3-(4-Chloro-5-methyl-pyrimidin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester Related Literature

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Additional information on 3-(4-Chloro-5-methyl-pyrimidin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester

Comprehensive Overview of 3-(4-Chloro-5-methyl-pyrimidin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1261231-67-7)

3-(4-Chloro-5-methyl-pyrimidin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1261231-67-7) is a specialized pyrimidine derivative with significant applications in pharmaceutical research and organic synthesis. This compound, often referred to as a tert-butyl ester-protected pyrrolidine, is a key intermediate in the development of bioactive molecules. Its unique structure, featuring a chloro-methyl pyrimidine moiety and a pyrrolidine ring, makes it a versatile building block for drug discovery.

The growing interest in small molecule therapeutics has elevated the importance of compounds like 3-(4-Chloro-5-methyl-pyrimidin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester. Researchers are increasingly exploring its potential in kinase inhibition and targeted cancer therapies, aligning with current trends in precision medicine. Its tert-butyl ester group enhances solubility and stability, addressing common challenges in drug formulation.

From a synthetic chemistry perspective, this compound exemplifies the strategic use of protecting groups in multi-step organic reactions. The pyrrolidine scaffold is a recurring motif in FDA-approved drugs, particularly in CNS-targeting compounds and GPCR modulators. Recent publications highlight its utility in constructing heterocyclic libraries for high-throughput screening, a technique gaining traction in AI-driven drug discovery platforms.

Analytical characterization of CAS 1261231-67-7 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, with particular attention to the chiral purity of the pyrrolidine center. The pharmaceutical industry's shift toward enantioselective synthesis has increased demand for such well-characterized intermediates. Stability studies indicate optimal performance under nitrogen atmosphere at -20°C, crucial information for laboratory storage protocols.

Emerging applications include its use as a precursor in PROTAC (Proteolysis Targeting Chimera) development, a revolutionary approach in degradation therapeutics. The compound's secondary amine functionality serves as an ideal conjugation point for E3 ligase ligands, answering the pharmaceutical community's need for new protein degradation tools. This positions 1261231-67-7 at the forefront of next-generation therapeutic modalities.

Environmental and safety assessments reveal favorable profiles for research-scale applications, with proper handling procedures. The compound's low ecotoxicity and compatibility with green chemistry principles make it suitable for sustainable pharmaceutical manufacturing. These attributes respond to growing industry concerns about environmental impact and process safety in chemical synthesis.

Market analysts note increasing procurement of 3-(4-Chloro-5-methyl-pyrimidin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester by contract research organizations and academic institutions. This trend reflects broader movements toward collaborative drug discovery and open innovation models. The compound's commercial availability in various pack sizes facilitates both small-scale research and pilot plant production.

Future research directions may explore its potential in covalent inhibitor design, leveraging the reactive chloro-pyrimidine group. The compound's modular architecture supports structure-activity relationship studies, particularly in allosteric modulator development. As the scientific community addresses undruggable targets, intermediates like CAS 1261231-67-7 will likely play pivotal roles in breakthrough therapies.